Cas no 1567723-77-6 (Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)-)

• Product Name: Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)-
• CAS No: 1567723-77-6
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• CID: 5265724
• Update Time: 2025-10-30

Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)-

• Inchi： 1S/C13H20N2O.ClH/c1-9(2)12(14)13(16)15-10(3)11-7-5-4-6-8-11;/h4-10,12H,14H2,1-3H3,(H,15,16);1H/t10?,12-;/m0./s1
• InChI Key： RFGUQDDPROGIFP-RLVDVTLISA-N
• SMILES： C(C1C=CC=CC=1)(C)NC(=O)[C@@H](N)C(C)C.Cl

Additional information on Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)-

Compound Overview: Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)-

The compound with CAS No. 1567723-77-6, commonly referred to as Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a butanamide backbone with specific substituents that contribute to its biological activity and potential therapeutic applications.

The chemical structure of this compound is defined by the presence of a butanamide group, an amino group at the second position, a methyl group at the third position, and an N-(1-phenylethyl) substituent. The hydrochloride salt form indicates that it exists in a protonated state, which is often preferred for pharmaceutical applications due to improved solubility and stability. The (2S) designation highlights the stereochemistry at the second carbon atom, emphasizing the importance of chirality in determining its pharmacokinetic and pharmacodynamic properties.

Recent studies have focused on the biological activity of this compound, particularly its potential as a drug candidate. Research has shown that this molecule exhibits promising antidepressant properties, making it a subject of interest in the development of new therapeutic agents for mental health disorders. The amino group and phenylethyl substituent play critical roles in modulating its interaction with neurotransmitter systems, particularly serotonin and dopamine pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving amino acid derivatization and stereochemical control. The use of chiral resolution techniques ensures the production of the desired enantiomer, which is crucial for maintaining consistent biological activity. The hydrochloride salt form is typically obtained through acid-base neutralization, ensuring optimal stability and bioavailability.

The application of this compound extends beyond pharmacology into material science and catalysis. Its amide functionality makes it a candidate for use in polymer synthesis or as a catalyst in organic reactions. Recent advancements in green chemistry have also explored its potential as an eco-friendly alternative to traditional reagents.

In conclusion, Butanamide, 2-amino-3-methyl-N-(1-phenylethyl)-, hydrochloride (1:1), (2S)- represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and stereochemistry make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.